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Compound of Interest

Compound Name: BW1370U87

Cat. No.: B3773405

Get Quote

A Note on Terminology: The query "BW1370U87" did not yield specific results for a registered

compound, experimental model, or cell line. However, "U87" is a widely recognized designation

for the U87 MG human glioblastoma cell line. This support center has been developed to

address common pitfalls and provide guidance for experiments involving the U87 MG cell line.

The prefix "BW1370" remains unidentified and may refer to a specific laboratory clone, a

compound under investigation, or an internal project code. Researchers should consult their

internal documentation for the specific meaning of "BW1370."

Frequently Asked Questions (FAQs)
Q1: What is the U87 MG cell line and why is it used in research?

The U87 MG (Uppsala 87 Malignant Glioma) is a human cell line derived from a grade IV

glioblastoma, the most aggressive type of brain cancer.[1][2] It is one of the most commonly

used cell lines in neuro-oncology research to study glioblastoma biology, including tumor

growth, invasion, and angiogenesis.[3][4] U87 MG cells are also frequently used in preclinical

drug screening to evaluate the efficacy of potential cancer therapeutics.[1]

Q2: What are the general culture conditions for U87 MG cells?
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U87 MG cells are adherent and have an epithelial-like morphology. They are typically cultured

in Eagle's Minimum Essential Medium (EMEM) or Dulbecco's Modified Eagle's Medium

(DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics. The cells should

be maintained in a humidified incubator at 37°C with 5% CO2.

Q3: What is the doubling time of U87 MG cells?

The population doubling time for U87 MG cells is reported to be between 18 and 38 hours.

Q4: Is the commercially available U87 MG cell line authentic?

It is crucial to be aware that studies have shown the U87 MG cell line available from the

American Type Culture Collection (ATCC) is genetically distinct from the original cell line

established in 1966. While it is still considered a bona fide human glioblastoma cell line, this

discrepancy is important to consider when comparing results across different studies.
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Problem Potential Cause Troubleshooting Suggestions

Slow Cell Growth or Failure to

Attach After Thawing

1. Improper freezing/thawing

technique. 2. Low cell viability

in the frozen stock. 3.

Suboptimal culture medium or

FBS. 4. Mycoplasma

contamination. 5. Inappropriate

culture vessel surface.

1. Thaw vials rapidly in a 37°C

water bath and dilute cells

slowly in pre-warmed medium.

2. Check cell viability using a

method like trypan blue

exclusion after thawing. 3. Use

the recommended medium

and test different lots of FBS.

4. Regularly test for

mycoplasma contamination. 5.

Ensure you are using tissue

culture-treated flasks or plates.

High Variability in Proliferation

Assays

1. Inconsistent seeding

density. 2. Edge effects in

multi-well plates. 3. Variation in

treatment incubation times. 4.

Cell passage number.

1. Ensure a single-cell

suspension and accurate cell

counting before seeding. 2.

Avoid using the outer wells of

plates or fill them with sterile

PBS to maintain humidity. 3.

Standardize all incubation

periods precisely. 4. Use cells

within a consistent and low

passage number range, as

high passage numbers can

alter their characteristics.

Inconsistent Results in

Migration/Invasion Assays

1. Scratches of inconsistent

width in wound healing assays.

2. Incomplete removal of

detached cells. 3. Variation in

Matrigel thickness for invasion

assays. 4. Cell clumping.

1. Use a consistent tool (e.g., a

p200 pipette tip) to create

uniform scratches. 2. Gently

wash with PBS to remove non-

adherent cells before imaging.

3. Ensure a uniform and

bubble-free layer of Matrigel in

transwell inserts. 4. Do not

over-trypsinize cells and

ensure they are well-

resuspended before seeding.
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To avoid clumping, do not

agitate the flask while waiting

for cells to detach.

Low Transfection Efficiency

1. Suboptimal transfection

reagent or protocol. 2. Low cell

confluence. 3. Presence of

antibiotics in the medium. 4.

Poor quality of plasmid DNA or

siRNA.

1. Use a transfection reagent

specifically optimized for U87

MG cells and follow the

manufacturer's protocol. 2.

Transfect cells at the

recommended confluence

(typically 70-90%). 3. Perform

transfection in antibiotic-free

medium. 4. Use high-quality,

purified nucleic acids.

Variable Tumor Growth in

Xenograft Models

1. Inconsistent number of

injected cells. 2. Variation in

injection site. 3. Poor cell

viability at the time of injection.

4. Health status of the mice.

1. Carefully count and

resuspend cells to ensure a

consistent inoculum. 2. For

orthotopic models, use a

stereotactic frame for precise

injection. For subcutaneous

models, be consistent with the

injection location. 3. Ensure

high cell viability (>95%)

immediately before injection. 4.

Use healthy,

immunocompromised mice

(e.g., nu/nu mice) of a

consistent age and sex.

Detailed Methodologies for Key Experiments
Cell Proliferation (MTT) Assay

Cell Seeding: Seed U87 MG cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100

µL of complete growth medium. Incubate for 24 hours to allow for cell attachment.
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Treatment: Replace the medium with fresh medium containing the desired concentrations of

the test compound. Include appropriate vehicle controls.

Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, 72 hours).

MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at

37°C.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Wound Healing (Scratch) Assay for Cell Migration
Cell Seeding: Seed U87 MG cells in a 6-well plate and grow to 90-100% confluence.

Scratch Formation: Create a uniform scratch in the cell monolayer using a sterile p200

pipette tip.

Washing: Gently wash the wells with PBS to remove detached cells.

Treatment: Replace the PBS with fresh medium containing the test compound or vehicle

control.

Imaging: Capture images of the scratch at 0 hours and at subsequent time points (e.g., 6,

12, 24 hours) using an inverted microscope.

Analysis: Measure the width of the scratch at multiple points for each condition and time

point. The rate of migration can be calculated based on the change in scratch width over

time.

Transwell Invasion Assay
Insert Preparation: Coat the top of a transwell insert with a porous membrane (typically 8 µm

pores) with a thin layer of Matrigel and allow it to solidify.
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Cell Seeding: Seed U87 MG cells in the upper chamber of the transwell insert in serum-free

medium.

Chemoattractant: Add complete growth medium (containing FBS as a chemoattractant) to

the lower chamber.

Incubation: Incubate for 24-48 hours to allow for cell invasion through the Matrigel and the

porous membrane.

Cell Removal and Staining: Remove the non-invading cells from the top of the insert with a

cotton swab. Fix and stain the invading cells on the bottom of the membrane with crystal

violet.

Imaging and Quantification: Count the number of stained cells in multiple fields of view under

a microscope.

Orthotopic Xenograft Model
Animal Model: Use immunodeficient mice (e.g., BALB/c nude mice).

Cell Preparation: Harvest U87 MG cells and resuspend them in sterile PBS at a

concentration of 1 x 10^5 cells/5 µL.

Stereotactic Injection: Under anesthesia, secure the mouse in a stereotactic frame. Inject the

cell suspension slowly into the desired brain region (e.g., the right corpus striatum at 1.8 mm

lateral, 0.6 mm anterior to the bregma, and 3.0 mm in depth).

Tumor Growth Monitoring: Monitor tumor growth using non-invasive imaging techniques

such as bioluminescence imaging (if using luciferase-expressing cells) or MRI.

Treatment and Analysis: Once tumors are established, animals can be treated with

experimental therapies. Tumor volume and survival are common endpoints.

Signaling Pathways and Experimental Workflows
Key Signaling Pathways in U87 MG Cells
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U87 MG cells are known to have dysregulated signaling pathways that contribute to their

malignancy. The PI3K/Akt/mTOR and NF-κB pathways are frequently studied in this cell line.
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Caption: PI3K/Akt/mTOR signaling pathway often activated in U87 MG cells.
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Caption: NF-κB signaling pathway involved in U87 MG cell survival.
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Caption: A typical workflow for screening anti-cancer drugs using U87 MG cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3773405/docs#technical-support-center-u87-mg-
experimental-setups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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